Cas no 675590-04-2 (3-Bromo-5-(4-fluorophenyl)pyridine)

• Product Name: 3-Bromo-5-(4-fluorophenyl)pyridine
• CAS No: 675590-04-2
• MF: C₁₁H₇BrFN
• MW: 252.08238530159
• MDL: MFCD09800589
• CID: 838740
• PubChem ID: 28875852
• Update Time: 2025-07-02

3-Bromo-5-(4-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(4-fluorophenyl)pyridine
• 3-​Bromo-​5-​(4-​fluorophenyl)​pyridine
• 3-Bromo-5-(4-fluoro-phenyl)-pyridine
• 3-bromanyl-5-(4-fluorophenyl)pyridine
• DWWNZCMYXUKIBW-UHFFFAOYSA-N
• A835799
• DS-0646
• TS-00800
• J-511963
• AKOS015919866
• SCHEMBL425957
• DTXSID10651764
• FT-0647240
• 675590-04-2
• MFCD09800589
• DB-073893

• MDL： MFCD09800589
• Inchi： 1S/C11H7BrFN/c12-10-5-9(6-14-7-10)8-1-3-11(13)4-2-8/h1-7H
• InChI Key： DWWNZCMYXUKIBW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 250.97500
• Monoisotopic Mass: 250.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.65020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Bromo-5-(4-fluorophenyl)pyridine

Research Brief on 3-Bromo-5-(4-fluorophenyl)pyridine (CAS: 675590-04-2): Recent Advances and Applications

3-Bromo-5-(4-fluorophenyl)pyridine (CAS: 675590-04-2) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and neurological disorders. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic routes, biological activities, and potential industrial applications.

One of the most notable developments in the study of 3-Bromo-5-(4-fluorophenyl)pyridine is its incorporation into the design of novel kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often implicated in cancer progression. Researchers have successfully utilized this compound as a building block to develop selective inhibitors for kinases such as EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Bromo-5-(4-fluorophenyl)pyridine exhibited potent inhibitory activity against mutant forms of EGFR, which are resistant to first-generation tyrosine kinase inhibitors. These findings underscore the compound's potential in addressing drug resistance challenges in oncology.

In addition to its therapeutic applications, 3-Bromo-5-(4-fluorophenyl)pyridine has also been explored in material science, particularly in the development of organic electronic materials. The compound's unique electronic properties, attributed to the presence of both bromine and fluorine substituents, make it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. A recent study in Advanced Materials (2024) reported that polymers incorporating this pyridine derivative exhibited enhanced charge transport properties and stability under operational conditions, paving the way for more efficient and durable organic electronic devices.

The synthesis of 3-Bromo-5-(4-fluorophenyl)pyridine has also seen significant improvements in recent years. Traditional methods often involved multi-step reactions with low yields and poor selectivity. However, advancements in catalytic cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig couplings, have enabled more efficient and scalable syntheses of this compound. For example, a 2023 publication in Organic Process Research & Development highlighted a novel palladium-catalyzed coupling strategy that achieved a yield of over 85% with minimal byproducts, making the process more economically viable for industrial-scale production.

Despite these promising developments, challenges remain in the widespread adoption of 3-Bromo-5-(4-fluorophenyl)pyridine. Issues such as the high cost of palladium catalysts and the need for stringent reaction conditions pose barriers to large-scale manufacturing. Furthermore, the environmental impact of halogenated compounds necessitates the development of greener synthetic routes. Recent efforts have focused on utilizing alternative catalysts, such as nickel-based systems, and exploring solvent-free or aqueous reaction conditions to address these concerns.

In conclusion, 3-Bromo-5-(4-fluorophenyl)pyridine (CAS: 675590-04-2) continues to be a compound of significant interest in both pharmaceutical and material science research. Its role as a versatile intermediate in drug discovery and its potential in advanced material applications highlight its multifaceted utility. Ongoing research aims to overcome existing challenges and further expand its applications, making it a valuable asset in the toolkit of chemists and researchers in the chemical biology and medicinal chemistry fields.